5-Chloro-2-[(pyridin-4-yl)methoxy]pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Chloro-2-[(pyridin-4-yl)methoxy]pyridine is a useful research compound. Its molecular formula is C11H9ClN2O and its molecular weight is 220.66. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Ethylene Oligomerization
5-Chloro-2-[(pyridin-4-yl)methoxy]pyridine and its derivatives have been utilized in ethylene oligomerization studies. Nickel(II) complexes chelated by (amino)pyridine ligands, including variants of pyridine structures, have demonstrated effective catalytic activity in ethylene oligomerization, producing mostly ethylene dimers, along with trimers and tetramers. The research highlighted the importance of pyridine-based ligands in influencing the reactivity trends and structural impact on the oligomerization reactions (Nyamato et al., 2016).
Reactions with Sulphate Radicals
Studies on the reactions of pyridine and its substituted forms, including 3-methoxypyridine, with sulphate radicals, showcased their significant reactivity. The kinetics of these reactions were meticulously analyzed, providing insights into the structure-reactivity correlation and the formation of hydroxypyridine radical adducts. This research offers a deeper understanding of the chemical behavior of pyridine compounds in the presence of reactive radicals (Dell’Arciprete et al., 2007).
Oxyfunctionalization Using Burkholderia sp. MAK1
Innovative methods for oxyfunctionalization of pyridine derivatives have been explored using whole cells of Burkholderia sp. MAK1. This approach is particularly promising for the preparation of hydroxylated pyridines, crucial intermediates in the chemical industry for synthesizing pharmaceutical products and unique polymers. The study emphasized the utility and efficiency of biological methods over traditional chemical synthesis, especially for aminopyridinols and other pyridine-based compounds (Stankevičiūtė et al., 2016).
Photocatalytic Properties of Pyridine-Integrated Coordination Polymers
Research into the construction of Zn(II)/Cd(II) coordination polymers using a new linear carboxylate/pyridyl ligand has showcased their potential in photocatalysis. These coordination polymers exhibited high photocatalytic activity, especially towards the degradation of methylene blue under UV-Vis irradiation, suggesting the relevance of pyridine-based structures in developing efficient photocatalysts for environmental applications (Liu et al., 2016).
Future Directions
The future directions for research on “5-Chloro-2-[(pyridin-4-yl)methoxy]pyridine” and related compounds could involve further exploration of their synthesis, chemical reactions, and biological activities. For instance, the anti-fibrotic activities of certain pyrimidine derivatives have been studied .
Properties
IUPAC Name |
5-chloro-2-(pyridin-4-ylmethoxy)pyridine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClN2O/c12-10-1-2-11(14-7-10)15-8-9-3-5-13-6-4-9/h1-7H,8H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAIKQVHHHLWOQA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1Cl)OCC2=CC=NC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.